N-(3-CHLOROPHENETHYL)-N'-(3-FLUOROPHENYL)UREA

• IUPAC Name: 1-[2-(3-chlorophenyl)ethyl]-3-(3-fluorophenyl)urea
• InChI: InChI=1S/C15H14ClFN2O/c16-12-4-1-3-11(9-12)7-8-18-15(20)19-14-6-2-5-13(17)10-14/h1-6,9-10H,7-8H2,(H2,18,19,20)
• InChI Key: WVIGJNKAKXJVAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

N-(3-CHLOROPHENETHYL)-N’-(3-FLUOROPHENYL)UREA is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-CHLOROPHENETHYL)-N’-(3-FLUOROPHENYL)UREA typically involves the reaction of 3-chlorophenethylamine with 3-fluorophenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and reactant concentrations can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-CHLOROPHENETHYL)-N’-(3-FLUOROPHENYL)UREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding urea derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, bromine for bromination.

Major Products Formed

Oxidation: Corresponding urea derivatives with oxidized side chains.

Reduction: Amine derivatives with reduced carbonyl groups.

Substitution: Nitro or halogenated derivatives of the original compound.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-CHLOROPHENETHYL)-N’-(3-FLUOROPHENYL)UREA involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-Chlorophenethyl)-N’-(3-bromophenyl)urea
• N-(3-Fluorophenethyl)-N’-(3-chlorophenyl)urea
• N-(3-Methylphenethyl)-N’-(3-fluorophenyl)urea

Uniqueness

N-(3-CHLOROPHENETHYL)-N’-(3-FLUOROPHENYL)UREA is unique due to the specific combination of the 3-chlorophenethyl and 3-fluorophenyl groups. This unique structure can impart distinct chemical and biological properties, making it valuable for specific applications where other similar compounds may not be as effective.